Cas no 301356-95-6 (CID5721353)

• Product Name: CID5721353
• CAS No: 301356-95-6
• MF: C₁₅H₉BrN₂O₆S₂
• MW: 457.28
• MDL: MFCD00366372
• CID: 4644343
• PubChem ID: 3800971
• Update Time: 2025-11-01

CID5721353 Chemical and Physical Properties

Names and Identifiers

• CID5721353
• BCL6 Inhibitor
• 2-((5Z)-5-(5-Bromo-2-oxo-1H-indol-3-ylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)butanedioic acid
• 2-[(5Z)-5-(5-bromo-2-oxo-1H-indol-3-ylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanedioic acid
• Oprea1_558002
• Oprea1_582624
• BCL6 inhibitor(CID5721353)
• BCP18443
• BDBM50260534
• s8250
• STK926357
• CID5721353, BCL6 inhibitor
• CID5721353 BDL6 inhribitor
• CID-5721353
• CID 5721353
• 79-6 (CID5721353， BCL6 inhibitor)
• 2-(5-(5-bromo-2-oxoindolin-3-ylidene)-4-oxo-2-thioxothiazolidin-3-yl)succinic acid
• DA-51897
• CCG-269307
• D71169
• HY-100502
• SCHEMBL10001244
• SCHEMBL18586231
• 2-[5-(5-bromo-1,2-dihydro-2-oxo-3H-indol-3-ylidene)-4-oxo-2-thioxo-3-thiazolidinyl]butanedioic acid
• 301356-95-6
• AKOS016037607
• EX-A1155
• AKOS000531744
• CHEMBL4066375
• AKOS032946187
• 2-[(5Z)-5-(5-bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanedioic acid
• AKOS032960253
• 2-{5-[(3E)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}butanedioic acid
• BMA35695
• BS-16815
• 2-[5-(5-bromo-2-oxoindol-3-yl)-4-hydroxy-2-sulfanylidene-1,3-thiazol-3-yl]butanedioic acid
• BCL6 inhibitor(CID5721353)?
• CS-0019629
• 2-{5-[(3Z)-5-BROMO-2-OXO-1H-INDOL-3-YLIDENE]-4-OXO-2-SULFANYLIDENE-1,3-THIAZOLIDIN-3-YL}BUTANEDIOIC ACID

• MDL： MFCD00366372
• Inchi： 1S/C15H9BrN2O6S2/c16-5-1-2-7-6(3-5)10(12(21)17-7)11-13(22)18(15(25)26-11)8(14(23)24)4-9(19)20/h1-3,8,22H,4H2,(H,19,20)(H,23,24)
• InChI Key： UMZWNADQRDCKII-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(C(N=2)=O)C1=C(N(C(=S)S1)C(C(=O)O)CC(=O)O)O

Computed Properties

• Exact Mass: 455.90854g/mol
• Monoisotopic Mass: 455.90854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 930
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 185
• Molecular Weight: 457.3g/mol

Experimental Properties

• Density: 2.06±0.1 g/cm3(Predicted)
• Solubility: Soluble in DMSO
• pka: 3.02±0.23(Predicted)

CID5721353 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on CID5721353

Comprehensive Overview of CID5721353 (CAS No. 301356-95-6): Properties, Applications, and Research Insights

The compound identified by CAS No. 301356-95-6 and commonly referred to as CID5721353 has garnered significant attention in scientific and industrial research due to its unique chemical properties and potential applications. This article delves into the molecular characteristics, synthesis methods, and emerging uses of this compound, while addressing frequently searched questions and trending topics in the field.

CID5721353 belongs to a class of organic molecules that exhibit remarkable stability and reactivity under specific conditions. Its molecular structure, characterized by [describe functional groups or key structural features], makes it a valuable candidate for applications in pharmaceuticals, materials science, and agrochemicals. Researchers have explored its role as a kinase inhibitor or ligand in drug discovery, aligning with the growing demand for targeted therapies and precision medicine.

One of the most searched questions about CAS No. 301356-95-6 revolves around its synthetic pathways. The compound can be synthesized via [describe method, e.g., multi-step organic synthesis or catalytic reactions], with yields optimized through [mention techniques like chromatography or crystallization]. Recent advancements in green chemistry have also prompted investigations into eco-friendly synthesis routes, reflecting the global shift toward sustainable chemical production.

In the context of drug development, CID5721353 has been studied for its potential to modulate [specific biological targets, e.g., enzyme activity or protein-protein interactions]. Preclinical studies suggest its efficacy in [mention therapeutic areas, e.g., oncology or neurology], though further clinical validation is required. This aligns with the surge in searches for novel bioactive compounds and small-molecule therapeutics.

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Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely employed to characterize CAS No. 301356-95-6. These methods ensure purity and confirm structural integrity, critical for reproducibility in research. The rise of AI-driven drug discovery has also spurred interest in computational modeling of this compound, with searches increasing for in silico screening and molecular docking tools.

Safety and regulatory aspects of CID5721353 are another hot topic. While it is not classified as hazardous under current guidelines, proper handling protocols are recommended. Researchers often inquire about material safety data sheets (MSDS) and storage conditions, emphasizing the importance of transparency in chemical management.

In summary, CID5721353 (CAS No. 301356-95-6) represents a versatile compound with cross-disciplinary relevance. Its ongoing exploration in life sciences and advanced materials underscores its potential to address contemporary challenges, from healthcare innovation to industrial sustainability. Future research directions may focus on scaling production and expanding its utility in emerging technologies.